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For Researchers, Scientists, and Drug Development Professionals

Abstract
Antifungal agent 14 (CAS 2710259-38-2) is a novel synthetic compound identified as a

potent, broad-spectrum antifungal agent. Structurally, it is a 1,2,3-triazole-appended bis-

pyrazole, a chemical class that has garnered significant interest in medicinal chemistry for its

diverse biological activities. This technical guide provides a comprehensive overview of the

available research on Antifungal agent 14, including its chemical properties, synthesis, in vitro

antifungal activity, and putative mechanism of action. All quantitative data is presented in

structured tables, and key experimental protocols are detailed. Furthermore, signaling

pathways and experimental workflows are visualized using diagrams to facilitate a deeper

understanding of this promising antifungal candidate.

Chemical and Physical Properties
Antifungal agent 14 is a solid organic compound with the molecular formula C18H19N7O3

and a molecular weight of 381.39 g/mol .[1][2] While extensive physical property data is not

publicly available, its structure suggests it is a complex heterocyclic molecule. For research

purposes, it is recommended to store the compound at -20°C as a powder or at -80°C when in

a solvent.[1] Standard laboratory safety precautions, including the use of personal protective

equipment, should be observed when handling this compound.[1]
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Property Value Reference

CAS Number 2710259-38-2 [1][2][3]

Molecular Formula C18H19N7O3 [2]

Molecular Weight 381.39 [2]

Appearance Solid [1]

Storage
-20°C (powder), -80°C (in

solvent)
[1]

Synthesis
Antifungal agent 14 belongs to a series of 1,2,3-triazole-appended bis-pyrazole derivatives

synthesized through a multi-step process. The core of the synthesis involves a molecular

hybridization approach, combining the pharmacologically relevant 1,2,3-triazole and pyrazole

scaffolds.[1] The general synthetic route reported for this class of compounds is outlined below.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8482464/
https://pubs.acs.org/doi/10.1021/acsomega.1c03734
https://www.researchgate.net/figure/Molecular-design-strategy-of-triazole-appended-bis-pyrazole-derivatives_fig3_354575011
https://pubs.acs.org/doi/10.1021/acsomega.1c03734
https://pubs.acs.org/doi/10.1021/acsomega.1c03734
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482464/
https://www.benchchem.com/product/b13919982?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482464/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13919982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituted Aniline

Aryl Azide

1. Diazotization
2. Sodium Azide

Aryl-1,2,3-triazolyl Methanol

Click Reaction
(Propargyl alcohol, t-BuOH/H2O)

1,2,3-Triazolyl Aldehyde

Oxidation
(Collins Reagent)

1,2,3-Triazole-Appended Bis-pyrazole
(Antifungal agent 14)

5-methyl-2,4-dihydro-3H-pyrazol-3-one

Condensation
(Ethanol, reflux)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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